benzaldehyde [4-(2-thienyl)-1,3-thiazol-2-yl]hydrazone

• IUPAC Name: N-[(E)-benzylideneamino]-4-thiophen-2-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H11N3S2/c1-2-5-11(6-3-1)9-15-17-14-16-12(10-19-14)13-7-4-8-18-13/h1-10H,(H,16,17)/b15-9+
• InChI Key: RMDMPFHWTDUDCW-OQLLNIDSSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NNC2=NC(=CS2)C3=CC=CS3
• Isomeric SMILES: C1=CC=C(C=C1)/C=N/NC2=NC(=CS2)C3=CC=CS3
• Molecular Formula: C14H11N3S2
• Molecular Weight: 285.4 g/mol

Description

Benzaldehyde is an organic compound consisting of a benzene ring with a formyl substituent. It is among the simplest aromatic aldehydes and one of the most industrially useful. The compound you’re asking about seems to be a hydrazone derivative of benzaldehyde. Hydrazones are typically formed by the reaction of a carbonyl compound, such as an aldehyde or ketone, with hydrazine.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For benzaldehyde, it is a colorless liquid with a characteristic almond-like odor.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It is known that thiazole derivatives can undergo electrophilic substitution at the c-5 atom and nucleophilic substitution at the c-2 atom . This suggests that the compound may interact with its targets through these mechanisms.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

It is known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These solubility properties may influence the compound’s action and stability.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. For benzaldehyde, it is classified as a flammable liquid, and it can cause skin and eye irritation.